Cas no 1261918-18-6 (3-Fluoro-4-(3-methylthiophenyl)phenol)

• Product Name: 3-Fluoro-4-(3-methylthiophenyl)phenol
• CAS No: 1261918-18-6
• MF: C₁₃H₁₁FOS
• MW: 234.289245843887
• MDL: MFCD18313756
• CID: 5158346
• Update Time: 2026-03-04

3-Fluoro-4-(3-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-FLUORO-4-(3-METHYLTHIOPHENYL)PHENOL
• 3-Fluoro-4-(3-methylthiophenyl)phenol

• MDL： MFCD18313756
• Inchi： 1S/C13H11FOS/c1-16-11-4-2-3-9(7-11)12-6-5-10(15)8-13(12)14/h2-8,15H,1H3
• InChI Key： QYODZPBIAMUFPL-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=CC(=CC=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 3.8
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Fluoro-4-(3-methylthiophenyl)phenol

Introduction to 3-Fluoro-4-(3-methylthiophenyl)phenol (CAS No. 1261918-18-6)

3-Fluoro-4-(3-methylthiophenyl)phenol, with the CAS number 1261918-18-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a phenolic hydroxyl group, a fluorine substituent, and a 3-methylthiophenyl moiety, which collectively contribute to its distinctive properties and reactivity.

The chemical structure of 3-Fluoro-4-(3-methylthiophenyl)phenol can be represented as C₁₂H₁₀FOS. The presence of the fluorine atom imparts enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug design. The thiophene ring, on the other hand, provides additional conjugation and electronic effects that can influence the compound's biological activity and physical properties.

In the realm of medicinal chemistry, 3-Fluoro-4-(3-methylthiophenyl)phenol has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding underscores the compound's potential as a starting point for the development of novel drugs targeting neurological disorders.

Beyond its medicinal applications, 3-Fluoro-4-(3-methylthiophenyl)phenol has also shown promise in materials science. The combination of its aromatic structure and functional groups makes it suitable for use in the synthesis of advanced materials with tailored properties. Research conducted at the University of California, Berkeley, demonstrated that this compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical strength. Such materials have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of 3-Fluoro-4-(3-methylthiophenyl)phenol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include Suzuki coupling reactions and electrophilic aromatic substitution reactions. Advances in catalytic methods have significantly improved the efficiency and selectivity of these syntheses, making it more feasible to produce this compound on a larger scale for both research and industrial purposes.

In terms of safety and handling, while 3-Fluoro-4-(3-methylthiophenyl)phenol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a well-ventilated area to minimize any potential risks.

To summarize, 3-Fluoro-4-(3-methylthiophenyl)phenol (CAS No. 1261918-18-6) is a multifaceted organic compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further research and development, opening up new avenues for innovation in these fields. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological capabilities.